4-Ethyl-N-(thiazol-2-ylmethyl)aniline

• Molecular Formula: C12H14N2S
• Molecular Weight: 218.32 g/mol
• SMILES: CCC1=CC=C(C=C1)NCC2=NC=CS2
• InChI: InChI=1S/C12H14N2S/c1-2-10-3-5-11(6-4-10)14-9-12-13-7-8-15-12/h3-8,14H,2,9H2,1H3
• InChIKey: SSASXHMLTAGTLZ-UHFFFAOYSA-N

4-Ethyl-N-(thiazol-2-ylmethyl)aniline: Physicochemical & Safety Baseline

4-Ethyl-N-(thiazol-2-ylmethyl)aniline (CAS 1268108-88-8) is a synthetic organic compound featuring a thiazole heterocycle linked to a 4-ethyl-substituted aniline moiety via a methylene bridge . The compound is commercially available for research purposes with a reported purity of 98% . Physicochemical properties include a molecular formula of C12H14N2S, a molecular weight of 218.32 g/mol, and a predicted boiling point of 368.4±35.0 °C at 760 mmHg . It is classified as harmful if swallowed and causes skin and eye irritation . The logP is reported as 2.86 .

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Synthetic building block with defined 4-ethyl substitution

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Lipophilicity probe for structure-activity relationship studies

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Analytical standard for method development with moderate lipophilicity

4-Ethyl-N-(thiazol-2-ylmethyl)aniline: Generic Substitution Limitations

In the absence of publicly reported bioactivity data for 4-Ethyl-N-(thiazol-2-ylmethyl)aniline, its utility lies in its specific structural features as a building block or tool compound. The combination of the 4-ethyl substitution on the aniline ring and the thiazol-2-ylmethyl linker distinguishes it from unsubstituted or differently substituted analogs. Generic substitution with compounds like N-(thiazol-2-ylmethyl)aniline (CAS 16733-91-8) or 4-[(2-ethylthiazol-4-yl)methyl]aniline (CAS 689251-68-1) would alter key physicochemical parameters such as lipophilicity, hydrogen bonding capacity, and steric bulk, potentially leading to divergent outcomes in biological assays or synthetic applications. Therefore, for studies where the precise electronic or steric properties of the 4-ethyl group on the aniline ring are critical, or when following a specific patent procedure referencing this exact structure within a broader class of thiazole aniline compounds (such as M3 muscarinic acetylcholine receptor antagonists), direct substitution is not scientifically valid [1]. Selection must be based on the specific structural requirements of the research protocol.

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Unsubstituted analog may alter lipophilicity and membrane permeability profile

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Regioisomer substitution changes spatial orientation and electronic environment

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Differing ethyl position or thiazole linkage may affect target recognition in SAR studies

• [1] Busch-Petersen, J. et al. (Assignee: SmithKline Beecham Corporation). M3 muscarinic acetylcholine receptor antagonists. U.S. Patent Application Publication No. US20050277676 A1. View Source

4-Ethyl-N-(thiazol-2-ylmethyl)aniline: Comparative Physicochemical Evidence

Lipophilicity vs. Unsubstituted Analog

4-Ethyl-N-(thiazol-2-ylmethyl)aniline exhibits a calculated logP of 2.86, indicating moderate lipophilicity . This value is significantly higher than the unsubstituted analog N-(thiazol-2-ylmethyl)aniline (CAS 16733-91-8), which has a reported logP of approximately 2.03 [1]. The addition of the 4-ethyl group on the aniline ring increases lipophilicity by approximately 0.83 logP units, corresponding to a roughly 6.8-fold increase in the partition coefficient between octanol and water.

Lipophilicity Shift

Data to verify

ΔlogP ≈ +0.83 (predicted)

Supports lipophilicity-driven SAR interpretation

In silico estimate; validate experimentally

Evidence Dimension	Lipophilicity (logP)
Target Compound Data	2.86 (calculated)
Comparator Or Baseline	N-(thiazol-2-ylmethyl)aniline (CAS 16733-91-8), logP ~2.03 (calculated)
Quantified Difference	ΔlogP ≈ +0.83
Conditions	In silico prediction; vendor-reported calculated logP values

Why This Matters

Lipophilicity is a critical determinant of membrane permeability, solubility, and non-specific binding; a difference of ~0.8 logP units is substantial and can significantly influence a compound's behavior in cell-based assays and its pharmacokinetic profile, making the choice of the 4-ethyl analog crucial for structure-activity relationship (SAR) studies.

• [1] Chemsrc. N-(Thiazol-2-ylmethyl)aniline (CAS 16733-91-8) properties. View Source

Regioisomer Differentiation

4-Ethyl-N-(thiazol-2-ylmethyl)aniline is structurally distinct from its regioisomer 2-Ethyl-N-(thiazol-5-ylmethyl)aniline (CAS 565167-96-6) and positional isomers like 4-[(2-ethylthiazol-4-yl)methyl]aniline (CAS 689251-68-1) [REFS-1, REFS-2]. These differences are not merely nominal; they alter the compound's fundamental 2D structure (InChIKey for the target compound is SSASXHMLTAGTLZ-UHFFFAOYSA-N) . Such structural variations change the spatial orientation of the aromatic rings and the electronic environment of the amine, which are critical parameters for molecular recognition by biological targets or for reactivity in further chemical transformations.

Regioisomer Identity

Class-level

Distinct InChIKey, CAS, SMILES

Ensures correct regioisomer procurement

Structural analysis based on identifiers

Evidence Dimension	Molecular Structure (Regioisomerism)
Target Compound Data	4-Ethyl-N-(thiazol-2-ylmethyl)aniline (CAS 1268108-88-8)
Comparator Or Baseline	2-Ethyl-N-(thiazol-5-ylmethyl)aniline (CAS 565167-96-6); 4-[(2-ethylthiazol-4-yl)methyl]aniline (CAS 689251-68-1)
Quantified Difference	Different CAS Registry Numbers, InChIKeys, and SMILES strings
Conditions	Structural analysis based on reported chemical identifiers

Why This Matters

In chemical synthesis and biological screening, regioisomers are distinct chemical entities with different properties and reactivities. Procurement of the exact regioisomer is essential for experimental reproducibility and to ensure the intended structure-activity relationship is being investigated.

Purity and Safety Classification

The commercially available compound is specified with a purity of 98% by the vendor . It is classified with GHS hazard statements H302 (Harmful if swallowed), H315 (Causes skin irritation), H319 (Causes serious eye irritation), and H335 (May cause respiratory irritation) . This hazard profile necessitates specific handling procedures, including the use of personal protective equipment and adequate ventilation, which must be factored into experimental planning and procurement decisions.

Purity & Hazard

Supporting evidence

98% purity; H302, H315, H319, H335

Defines safety protocol and purity baseline

Vendor SDS; implement lab safety measures

Evidence Dimension	Product Purity and Safety Profile
Target Compound Data	Purity: 98%; GHS07 Signal Word: Warning; H302, H315, H319, H335
Comparator Or Baseline	Not applicable (absolute product specification)
Quantified Difference	Not applicable
Conditions	Vendor Certificate of Analysis and Safety Data Sheet (SDS)

Why This Matters

Purity is a non-negotiable factor for reproducible research. The specific hazard classification directly impacts laboratory workflow, requiring pre-approval for safety protocols and allocation of resources for appropriate storage and waste disposal.

4-Ethyl-N-(thiazol-2-ylmethyl)aniline: Recommended Research Applications

Lipophilicity-Adjusted SAR Reference Standard

Given its distinct logP value of 2.86, which is approximately 0.83 units higher than the unsubstituted parent compound [REFS-1, REFS-2], 4-Ethyl-N-(thiazol-2-ylmethyl)aniline serves as a well-defined probe to investigate the role of lipophilicity on target engagement, cellular permeability, and metabolic stability in a series of related compounds. Its use as a comparator can help deconvolute the effects of hydrophobicity from other pharmacophoric elements in the thiazole-aniline class [1].

Building Block for Complex Molecule Synthesis

The compound's specific 2D structure (InChIKey SSASXHMLTAGTLZ-UHFFFAOYSA-N) makes it a unique intermediate for the construction of more complex chemical libraries. This is particularly relevant for medicinal chemistry efforts where the 4-ethylaniline motif is a desired feature, or for creating derivatives based on the thiazole aniline scaffold described in patents for muscarinic receptor antagonists [1]. The availability of analytical data (NMR, etc.) from vendors ensures its identity as a defined chemical starting material .

Positive Control for Analytical Method Development

With its well-defined physicochemical properties, including a calculated logP of 2.86 and a predicted boiling point of 368.4±35.0 °C [REFS-1, REFS-2], this compound can be employed as a standard for calibrating or validating analytical methods, such as HPLC or LC-MS, when analyzing mixtures containing moderately lipophilic, nitrogen-containing heterocycles. Its unique retention time relative to other isomers provides a benchmark for method specificity [1].

Application

Selection Property

Validation Focus

Lipophilicity SAR studies

Lipophilicity offset from unsubstituted parent

Verify logP-driven assay behavior

Synthesis of thiazole libraries

Defined 4-ethyl substitution for regiochemistry

Confirm structural identity (NMR/HPLC)

Analytical method standard

Moderate lipophilicity and N-heterocycle

Validate retention time specificity versus isomers

• [1] Busch-Petersen, J. et al. (Assignee: SmithKline Beecham Corporation). M3 muscarinic acetylcholine receptor antagonists. U.S. Patent Application Publication No. US20050277676 A1. View Source